Cas no 1024423-14-0 (2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide)

2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide is a specialized organic compound featuring a thienylcarbonyl group and a trifluoromethoxyphenyl moiety linked via a hydrazinecarbothioamide bridge. Its unique structure offers potential applications in medicinal chemistry, particularly as a scaffold for designing bioactive molecules. The presence of the thiophene and trifluoromethoxy groups enhances its binding affinity and metabolic stability, making it a candidate for drug discovery targeting specific receptors or enzymes. The hydrazinecarbothioamide functionality provides versatility for further derivatization, enabling the synthesis of analogs with tailored properties. This compound is of interest in research settings for exploring structure-activity relationships in pharmacologically relevant systems.
2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide structure
1024423-14-0 structure
Product Name:2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide
CAS No:1024423-14-0
MF:C13H10F3N3O2S2
MW:361.362610340118
MDL:MFCD01567618
CID:4568391
Update Time:2025-08-05

2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-thienylcarbonyl)-N-[4-(trifluoromethoxy)phenyl]-1-hydrazinecarbothioamide
    • 1-(thiophene-2-carbonylamino)-3-[4-(trifluoromethoxy)phenyl]thiourea
    • N-({[4-(trifluoromethoxy)phenyl]carbamothioyl}amino)thiophene-2-carboxamide
    • 1-THIOPHENECARBONYL-4-(4-(TRIFLUOROMETHOXY)PHENYL)THIOSEMICARBAZIDE
    • 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide
    • MDL: MFCD01567618
    • Inchi: 1S/C13H10F3N3O2S2/c14-13(15,16)21-9-5-3-8(4-6-9)17-12(22)19-18-11(20)10-2-1-7-23-10/h1-7H,(H,18,20)(H2,17,19,22)
    • InChI Key: LXNAGOTZZRBMGD-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(NNC(NC1C=CC(=CC=1)OC(F)(F)F)=S)=O

Computed Properties

  • Exact Mass: 361.016653g/mol
  • Monoisotopic Mass: 361.016653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 361.4g/mol
  • XLogP3: 3.9
  • Topological Polar Surface Area: 123

2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide Pricemore >>

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Additional information on 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide

Comprehensive Overview of 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide (CAS No. 1024423-14-0)

2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide (CAS No. 1024423-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thioamide derivatives, which are known for their diverse biological activities. The presence of a thienylcarbonyl group and a trifluoromethoxyphenyl moiety enhances its reactivity and makes it a promising candidate for further studies in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting diseases such as cancer, inflammation, and microbial infections. The compound's CAS No. 1024423-14-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

The synthesis of 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide involves multi-step organic reactions, including the condensation of thiophene-2-carboxylic acid derivatives with hydrazinecarbothioamide intermediates. Its molecular structure is characterized by a thiophene ring, a carbonyl group, and a trifluoromethoxy substituent, which contribute to its distinct physicochemical properties. These features make it a valuable subject for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1024423-14-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds with minimal waste and energy consumption. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy group is known to enhance the bioactivity of pesticides and herbicides, making 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide a candidate for developing next-generation crop protection agents. This application is particularly relevant given the increasing global focus on food security and sustainable agriculture.

In summary, 2-(2-Thienylcarbonyl)-N-4-(trifluoromethoxy)phenyl-1-hydrazinecarbothioamide (CAS No. 1024423-14-0) represents a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential for innovation make it a focal point in modern research, addressing critical challenges in health and sustainability.

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